
EUCAST Guidelines for Micafungin
Susceptibility Testing: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Micafungin

Cat. No.: B1226895

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for micafungin susceptibility

testing based on the European Committee on Antimicrobial Susceptibility Testing (EUCAST)

guidelines. It is intended to be a practical resource for researchers, scientists, and drug

development professionals engaged in antifungal susceptibility testing.

Introduction
Micafungin is an echinocandin antifungal agent that inhibits the synthesis of 1,3-β-D-glucan,

an essential component of the fungal cell wall. Monitoring the susceptibility of fungal isolates to

micafungin is crucial for guiding therapeutic decisions, detecting the emergence of resistance,

and for epidemiological surveillance.[1] The EUCAST has established standardized methods

for antifungal susceptibility testing to ensure reproducibility and comparability of results across

laboratories.[2] This document outlines the EUCAST broth microdilution method for determining

the Minimum Inhibitory Concentration (MIC) of micafungin against Candida and Aspergillus

species.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1226895#bc-rfq
https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC6709479/
https://medicallabnotes.com/molds-broth-microdilution-testing-eucast-introduction-principle-clinical-significance-and-keynotes/
https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize the EUCAST clinical breakpoints and quality control ranges for

micafungin susceptibility testing.

Table 1: EUCAST Clinical Breakpoints for Micafungin
(mg/L)

Fungal Species Susceptible (S) ≤ (mg/L) Resistant (R) > (mg/L)

Candida albicans 0.016 0.016

Candida dubliniensis IE IE

Candida glabrata 0.03 0.03

Candida krusei 0.03 0.03

Candida parapsilosis 2 2

Candida tropicalis 0.03 0.03

Aspergillus fumigatus IE IE

Aspergillus flavus IE IE

Aspergillus nidulans IE IE

Aspergillus niger IE IE

Aspergillus terreus IE IE

IE: Insufficient Evidence. While breakpoints are not established for Aspergillus spp.,

epidemiological cut-off values (ECOFFs) are available from EUCAST to distinguish wild-type

from non-wild-type isolates.

Table 2: EUCAST Quality Control (QC) Ranges for
Micafungin MIC (mg/L)
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QC Strain MIC Range (mg/L)

Candida parapsilosis ATCC 22019 0.12 - 0.5

Candida krusei ATCC 6258 0.03 - 0.12

Aspergillus fumigatus ATCC 204305 0.008 - 0.03

Aspergillus flavus ATCC 204304 0.015 - 0.06

Experimental Protocols
The EUCAST reference method for micafungin susceptibility testing is broth microdilution. The

detailed protocols for testing yeasts (Candida spp.) and moulds (Aspergillus spp.) are provided

below.

Broth Microdilution Method for Yeasts (EUCAST E.Def
7.4)
This protocol is adapted from the EUCAST Definitive Document E.Def 7.4.[3]

3.1.1. Materials

Micafungin powder

Dimethyl sulfoxide (DMSO)

RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

2% Glucose solution

Sterile, flat-bottom 96-well microtiter plates

Sterile distilled water

Spectrophotometer (530 nm)

Vortex mixer
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Micropipettes and sterile tips

Incubator (35-37°C)

Quality control strains: Candida parapsilosis ATCC 22019, Candida krusei ATCC 6258

3.1.2. Preparation of Media and Antifungal Stock Solutions

RPMI-2% Glucose Medium: Prepare RPMI 1640 medium according to the manufacturer's

instructions and supplement with 2% (w/v) glucose. The final pH should be 6.9-7.1 at 25°C.

Micafungin Stock Solution: Prepare a stock solution of micafungin in DMSO at a

concentration of 1.6 mg/mL. This stock solution can be stored at -70°C for up to 6 months.

Working Solutions: Prepare serial twofold dilutions of the micafungin stock solution in the

RPMI-2% Glucose medium to achieve final concentrations ranging from 0.008 to 8 mg/L in

the microtiter plate wells.

3.1.3. Inoculum Preparation

Subculture the yeast isolate on a suitable agar medium (e.g., Sabouraud dextrose agar) and

incubate at 35-37°C for 24 hours.

Prepare a suspension of the yeast cells in sterile distilled water.

Adjust the turbidity of the suspension to a 0.5 McFarland standard using a

spectrophotometer (absorbance of 0.08-0.10 at 530 nm). This corresponds to approximately

1-5 x 10^6 CFU/mL.

Dilute the adjusted suspension 1:10 in sterile distilled water to obtain a working suspension

of 1-5 x 10^5 CFU/mL.

3.1.4. Microdilution Plate Inoculation

Add 100 µL of the appropriate micafungin working solution to each well of the microtiter

plate.
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Add 100 µL of the working yeast suspension to each well. The final inoculum concentration

will be 0.5-2.5 x 10^5 CFU/mL.

Include a growth control well containing 100 µL of RPMI-2% Glucose medium and 100 µL of

the working yeast suspension.

Include a sterility control well containing 200 µL of RPMI-2% Glucose medium.

3.1.5. Incubation and MIC Determination

Incubate the microtiter plates at 35-37°C for 24 hours.

Read the MIC as the lowest concentration of micafungin that causes a significant reduction

(approximately 50%) in turbidity compared to the growth control. A spectrophotometric

reading can aid in this determination.

Broth Microdilution Method for Moulds (EUCAST E.Def
9.4)
This protocol is adapted from the EUCAST Definitive Document E.Def 9.4.[4]

3.2.1. Materials

Same materials as for yeast testing.

Sterile 0.05% Tween 20 solution.

Hemocytometer or other cell counting device.

Quality control strains: Aspergillus fumigatus ATCC 204305, Aspergillus flavus ATCC

204304.

3.2.2. Preparation of Media and Antifungal Stock Solutions

Follow the same procedure as for yeast testing (Section 3.1.2).

3.2.3. Inoculum Preparation
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Grow the mould isolate on potato dextrose agar at 35-37°C for 5-7 days to encourage

sporulation.

Harvest the conidia by flooding the agar surface with sterile 0.05% Tween 20 solution and

gently scraping the surface with a sterile loop.

Transfer the conidial suspension to a sterile tube and allow the heavy particles to settle for 3-

5 minutes.

Transfer the upper suspension to a new sterile tube.

Count the conidia using a hemocytometer and adjust the concentration to 2-5 x 10^5

conidia/mL in RPMI-2% Glucose medium.

3.2.4. Microdilution Plate Inoculation

Follow the same procedure as for yeast testing (Section 3.1.4), using the prepared mould

conidial suspension. The final inoculum concentration will be 1-2.5 x 10^5 conidia/mL.

3.2.5. Incubation and MIC Determination

Incubate the microtiter plates at 35-37°C for 48 hours.

For echinocandins like micafungin, the endpoint is the Minimum Effective Concentration

(MEC), which is read microscopically. The MEC is the lowest concentration at which small,

rounded, compact hyphal forms are observed, in contrast to the long, unbranched hyphae in

the growth control well.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for EUCAST broth microdilution

susceptibility testing.
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Caption: EUCAST Broth Microdilution Workflow for Micafungin.

Signaling Pathway (Illustrative)
Micafungin's mechanism of action involves the inhibition of the FKS1-encoded 1,3-β-D-glucan

synthase complex, which is essential for fungal cell wall integrity.
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Caption: Micafungin's Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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